Sylsens B

• Molecular Formula: C44H36Cl3N7
• Molecular Weight: 769.2 g/mol
• InChI: InChI=1S/C44H35N7.3ClH/c1-49-23-17-30(18-24-49)42-35-11-9-33(45-35)41(29-7-5-4-6-8-29)34-10-12-36(46-34)43(31-19-25-50(2)26-20-31)38-14-16-40(48-38)44(39-15-13-37(42)47-39)32-21-27-51(3)28-22-32;;;/h4-28H,1-3H3,(H,45,46,47,48);3*1H/q+2;;;/p-2
• InChIKey: LMQIHFBLBMOEJY-UHFFFAOYSA-L

Sylsens B: Antifungal PDT Photosensitizer

Sylsens B is a cationic porphyrin photosensitizer with the full chemical name 5,10,15-tris(4-methylpyridinium)-20-phenyl-[21H,23H]-porphine trichloride [1]. It has the CAS Registry Number 107595-44-8, a molecular formula of C44H36Cl3N7, and a molecular weight of 769.16 g/mol [2]. The compound is characterized as a fluorescent dye and sensitizer that exhibits no dark toxicity . Sylsens B was developed and characterized as a photosensitizer for photodynamic therapy (PDT) applications targeting dermatophyte infections [1].

Light-Triggered Selectivity Reported absence of dark toxicity; activation only upon light exposure supports antifungal PDT research.

Cationic Porphyrin Selective binding to Trichophyton rubrum under optimized pH/calcium conditions, enabling targeted photodynamic studies.

Dermatophyte Models Applicable to in vitro and ex vivo dermatophyte (T. rubrum) infection models to evaluate photodynamic inactivation.

• [1] Smijs TG, Dame Z, de Haas E, Aans JB, Pavel S, Sterenborg H. Photodynamic and nail penetration enhancing effects of novel multifunctional photosensitizers designed for the treatment of onychomycosis. Photochem Photobiol. 2014;90(1):189-200. doi:10.1111/php.12185 View Source
• [2] PeptideDB. Sylsens B CAS 107595-44-8. Accessed 2026. peptidedb.com/database/Sylsens-B.html View Source

Why Sylsens B Cannot Be Substituted

Generic substitution with alternative photosensitizers such as Photofrin, phthalocyanines, or even the closely related deuteroporphyrin monomethylester (DP mme) is not scientifically supported for dermatophyte photodynamic therapy applications. Studies have demonstrated that Sylsens B exhibits a fungicidal effect, achieving complete microbial kill, whereas Photofrin and phthalocyanines show only fungistatic effects under comparable conditions [1]. Moreover, Sylsens B possesses a unique capacity for selective, pH- and calcium-dependent binding to Trichophyton rubrum fungal cells, a critical property for enhancing PDT efficacy that is not achievable with DP mme [2]. This combination of superior microbicidal activity and selective targeting directly contradicts the assumption of functional equivalence and highlights the procurement risk associated with substituting Sylsens B for a non-validated analog [1][2].

Cationic substitution pattern and selective fungal binding may not replicate with neutral porphyrins or non-porphyrin photosensitizers such as DP mme.

Photostability and singlet oxygen-mediated inactivation differ from synthetic derivatives (e.g., PORTH, PORTHE), leading to distinct log-kill profiles.

pH-dependent stratum corneum penetration can vary with formulation and skin model conditions; penetration behavior may not transfer directly.

• [1] Smijs TG, et al. Photodynamic inactivation of the dermatophyte Trichophyton rubrum. Photochem Photobiol. 2003;77(5):556-560. doi:10.1562/0031-8655(2003)0770556PIOTDT2.0.CO2 View Source
• [2] Smijs TG, Bouwstra JA, Schuitmaker HJ, Talebi M, Pavel S. Investigation of conditions involved in the susceptibility of the dermatophyte Trichophyton rubrum to photodynamic treatment. J Antimicrob Chemother. 2007;59(3):433-440. doi:10.1093/jac/dkl490 View Source

Sylsens B: Quantitative Comparisons

Complete Killing vs. Fungistatic Inhibition

In a direct head-to-head comparison of three porphyrin-based photosensitizers in vitro, Sylsens B demonstrated a 4.4 log kill against Trichophyton mentagrophytes microconidia following photodynamic treatment [1]. While PORTH (a novel multifunctional photosensitizer derived from Sylsens B) exhibited a higher 4.6 log kill, Sylsens B substantially outperformed PORTHE (another derivative), which achieved only a 3.2 log kill [1]. This places Sylsens B as a highly potent, and well-characterized baseline comparator within its own derivative class.

Complete Killing vs. Fungistatic

Head-to-head

Sylsens B achieved complete photodynamic killing; Photofrin and phthalocyanines showed only fungistatic effects (~1 week inhibition).

Supports complete eradication research models vs. temporary suppression.

In vitro T. rubrum suspension, broadband white light.

Evidence Dimension	Fungicidal efficacy (log kill reduction)
Target Compound Data	4.4 log kill
Comparator Or Baseline	PORTH: 4.6 log kill; PORTHE: 3.2 log kill
Quantified Difference	Sylsens B provides a 1.2 log kill (approx. 15-fold) greater reduction than PORTHE and a similar, albeit slightly lower, reduction compared to PORTH.
Conditions	In vitro PDT on Trichophyton mentagrophytus microconidia; 0.6 J cm⁻², 2 μm, 532 nm laser, pH 5

Why This Matters

This quantifies the expected fungicidal efficacy range for Sylsens B in a nail infection model, establishing it as a high-potency benchmark that outperforms certain novel derivatives, which is critical for researchers aiming to achieve complete microbial clearance.

• [1] Smijs TG, Dame Z, de Haas E, Aans JB, Pavel S, Sterenborg H. Photodynamic and nail penetration enhancing effects of novel multifunctional photosensitizers designed for the treatment of onychomycosis. Photochem Photobiol. 2014;90(1):189-200. doi:10.1111/php.12185 View Source

Log-Kill Efficacy vs. PORTH and PORTHE

Sylsens B achieved complete inactivation of both Trichophyton rubrum fungal spores (microconidia) and destruction of fungal hyphae when activated with red light [1]. In contrast, a newly synthesized comparator porphyrin (quinolino-[4,5,6,7-efg]-7-demethyl-8-deethylmesoporphyrin dimethylester) exhibited only a fungistatic effect against T. rubrum suspension culture under the same red light conditions [1].

Log-Kill Comparison

Head-to-head

4.4 log kill (Sylsens B) vs. 4.6 (PORTH) and 3.2 (PORTHE)

Supports comparative antifungal potency assessment in onychomycosis model.

T. mentagrophytes microconidia, 532 nm, 0.6 J/cm².

Evidence Dimension	Microbicidal outcome (fungicidal vs. fungistatic) and structural destruction
Target Compound Data	Complete inactivation of spores and destruction of hyphae (fungicidal)
Comparator Or Baseline	Quinolino-[4,5,6,7-efg]-7-demethyl-8-deethylmesoporphyrin dimethylester: Fungistatic effect
Quantified Difference	Qualitative difference: complete fungicidal eradication vs. temporary growth inhibition.
Conditions	Red light PDT on T. rubrum suspension culture and isolated microconidia

Why This Matters

Achieving a fungicidal rather than fungistatic outcome is crucial for preventing infection recurrence, making Sylsens B a superior selection for studies focused on long-term eradication of recalcitrant dermatophyte infections.

• [1] Smijs TG, van der Haas RN, Lugtenburg J, Liu Y, de Jong RL, Schuitmaker HJ. Photodynamic treatment of the dermatophyte Trichophyton rubrum and its microconidia with porphyrin photosensitizers. Photochem Photobiol. 2004;80(2):197-202. doi:10.1562/2004-04-22-RA-146 View Source

Selective Fungal Binding vs. DP mme

In a comparative study evaluating well-known photosensitizers in the PDT field, Sylsens B was identified as the most effective sensitizer against Trichophyton rubrum [1]. Unlike Sylsens B, which demonstrated a photodynamic killing effect, the clinically used drug Photofrin and several phthalocyanine photosensitizers displayed only a fungistatic effect for about 1 week under broadband white light exposure [1].

Selective Binding vs. DP mme

Head-to-head

Achieved selective binding to T. rubrum at pH 5, low Ca²⁺; DP mme showed no selectivity.

Supports pH/Ca²⁺-dependent fungal targeting mechanism research.

Ex vivo model with chelating agents.

Evidence Dimension	Microbicidal efficacy (fungicidal vs. fungistatic)
Target Compound Data	Fungicidal (photodynamic killing)
Comparator Or Baseline	Photofrin and phthalocyanines: Fungistatic effect for approx. 1 week
Quantified Difference	Qualitative difference in outcome: complete microbial death vs. temporary growth inhibition.
Conditions	Broadband white light PDT on T. rubrum suspension culture

Why This Matters

This finding is pivotal for procurement decisions as it indicates Sylsens B can achieve complete pathogen eradication in a single treatment, contrasting with the limited efficacy of industry-standard photosensitizers like Photofrin, thereby addressing a key limitation in antifungal therapy.

• [1] Smijs TG, et al. Photodynamic inactivation of the dermatophyte Trichophyton rubrum. Photochem Photobiol. 2003;77(5):556-560. doi:10.1562/0031-8655(2003)0770556PIOTDT2.0.CO2 View Source

pH-Dependent Stratum Corneum Penetration

Sylsens B demonstrates a selective binding to Trichophyton rubrum fungal cells that is critically dependent on low calcium concentrations and optimal pH [1]. This selective binding, which leads to increased PDT efficacy, could not be achieved with the comparator photosensitizer deuteroporphyrin monomethylester (DP mme) [1].

pH-Dependent SC Penetration

Supporting evidence

Penetration at pH 7.4 with fungal damage; none at pH 5.2; both pH with chemical disruption.

Penetration condition context for topical formulation research.

Ex vivo human skin model, detergent or fungal pretreatment.

Evidence Dimension	Fungal cell selectivity (binding specificity)
Target Compound Data	Selective binding to T. rubrum achieved under optimized pH and low calcium conditions
Comparator Or Baseline	Deuteroporphyrin monomethylester (DP mme): Selective binding not accomplished
Quantified Difference	Qualitative difference: presence of a tunable, selective binding mechanism vs. lack thereof.
Conditions	Ex vivo PDT model on T. rubrum, optimized pH (acidic) and low calcium ion strength

Why This Matters

Selectivity for the fungal pathogen over host cells is a paramount safety and efficacy consideration. This evidence demonstrates that Sylsens B offers a targeting advantage over a closely related porphyrin, which is essential for developing formulations with a wider therapeutic index and reduced off-target effects.

• [1] Smijs TG, Bouwstra JA, Schuitmaker HJ, Talebi M, Pavel S. Investigation of conditions involved in the susceptibility of the dermatophyte Trichophyton rubrum to photodynamic treatment. J Antimicrob Chemother. 2007;59(3):433-440. doi:10.1093/jac/dkl490 View Source

Sylsens B: Application Scenarios

Complete Eradication in Antifungal PDT

Researchers developing next-generation photosensitizers for onychomycosis and other superficial mycoses can utilize Sylsens B as a well-characterized, high-potency benchmark compound. The established in vitro log kill data (e.g., 4.4 log kill against T. mentagrophytus microconidia) provides a quantitative baseline for comparing the fungicidal efficacy of new chemical entities [1].

Selective Fungal Targeting Mechanisms

Sylsens B is an ideal tool for studies focused on selective antifungal targeting. Its demonstrated ability to selectively bind to T. rubrum in a pH- and calcium-dependent manner [2] offers a model system for investigating uptake mechanisms in dermatophytes. This can be leveraged to screen for conditions or formulations that maximize pathogen specificity and minimize host cell toxicity.

Topical Formulations for Onychomycosis and Tinea

Studies requiring complete microbial clearance from recalcitrant infections can employ Sylsens B to optimize red light PDT parameters. The compound's proven capability to achieve complete inactivation of fungal spores and hyphal destruction with red light [3] makes it a valuable agent for establishing protocols that target deeper tissues where longer wavelength light is essential for penetration.

Application

Selection Property

Validation Focus

Antifungal PDT complete inactivation studies

Light-activated fungicidal profile

Complete photodynamic killing vs. fungistatic comparator context

Fungal cell selective binding research

pH/Ca²⁺-dependent binding to T. rubrum

Selective binding assay under optimized ex vivo conditions

Topical antifungal PDT formulation research

Red light compatibility and pH-dependent SC penetration

Formulation-penetration correlation in fungal-infected skin models

Novel photosensitizer benchmarking

Well-characterized photodynamic efficacy and lack of dark toxicity

Comparative log-kill and mechanism-specific benchmark assays

• [1] Smijs TG, Dame Z, de Haas E, Aans JB, Pavel S, Sterenborg H. Photodynamic and nail penetration enhancing effects of novel multifunctional photosensitizers designed for the treatment of onychomycosis. Photochem Photobiol. 2014;90(1):189-200. doi:10.1111/php.12185 View Source
• [2] Smijs TG, Bouwstra JA, Schuitmaker HJ, Talebi M, Pavel S. Investigation of conditions involved in the susceptibility of the dermatophyte Trichophyton rubrum to photodynamic treatment. J Antimicrob Chemother. 2007;59(3):433-440. doi:10.1093/jac/dkl490 View Source
• [3] Smijs TG, van der Haas RN, Lugtenburg J, Liu Y, de Jong RL, Schuitmaker HJ. Photodynamic treatment of the dermatophyte Trichophyton rubrum and its microconidia with porphyrin photosensitizers. Photochem Photobiol. 2004;80(2):197-202. doi:10.1562/2004-04-22-RA-146 View Source